4-Chloro-3'-trifluoromethylbiphenyl

• IUPAC Name: 1-chloro-4-[3-(trifluoromethyl)phenyl]benzene
• InChI: InChI=1S/C13H8ClF3/c14-12-6-4-9(5-7-12)10-2-1-3-11(8-10)13(15,16)17/h1-8H
• InChI Key: CPGZLADHPMVMSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H8ClF3
• Molecular Weight: 256.65 g/mol
• CAS No.: 844856-41-3

Description

4-Chloro-3’-trifluoromethylbiphenyl is an organic compound that belongs to the class of biphenyl derivatives It is characterized by the presence of a chlorine atom at the 4-position and a trifluoromethyl group at the 3’-position of the biphenyl structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-3’-trifluoromethylbiphenyl typically involves the Suzuki-Miyaura cross-coupling reaction. This reaction is performed between 4-chlorophenylboronic acid and 3-trifluoromethylbromobenzene in the presence of a palladium catalyst and a base, such as potassium carbonate, in an organic solvent like toluene. The reaction is carried out under an inert atmosphere at elevated temperatures (around 80-100°C) to achieve high yields .

Industrial Production Methods: On an industrial scale, the production of 4-Chloro-3’-trifluoromethylbiphenyl follows similar synthetic routes but with optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques, such as crystallization and chromatography, are common to enhance the purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-3’-trifluoromethylbiphenyl undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form corresponding biphenyl ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction Reactions: The trifluoromethyl group can be reduced to a methyl group using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions:

Substitution: Nucleophiles (e.g., amines, thiols), bases (e.g., sodium hydroxide), solvents (e.g., ethanol, dimethylformamide).

Oxidation: Oxidizing agents (e.g., potassium permanganate, chromium trioxide), solvents (e.g., acetone, dichloromethane).

Reduction: Reducing agents (e.g., lithium aluminum hydride), solvents (e.g., ether, tetrahydrofuran).

Major Products:

Substitution: Substituted biphenyl derivatives.

Oxidation: Biphenyl ketones or carboxylic acids.

Reduction: Methyl-substituted biphenyl derivatives.

Scientific Research Applications

4-Chloro-3’-trifluoromethylbiphenyl has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor in the development of pharmaceuticals, particularly in the design of drugs targeting specific enzymes or receptors.

Industry: Utilized in the production of advanced materials, such as liquid crystals and polymers, due to its unique electronic properties.

Mechanism of Action

The mechanism of action of 4-Chloro-3’-trifluoromethylbiphenyl is primarily based on its ability to interact with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. This property, combined with the electron-withdrawing effect of the chlorine atom, can modulate the activity of target proteins and influence various biochemical pathways .

Comparison with Similar Compounds

• 4-Chloro-3-methylbiphenyl
• 4-Chloro-3-fluorobiphenyl
• 4-Chloro-3-bromobiphenyl

Comparison: 4-Chloro-3’-trifluoromethylbiphenyl is unique due to the presence of the trifluoromethyl group, which imparts distinct electronic and steric properties compared to its analogs. This group enhances the compound’s stability and lipophilicity, making it more suitable for applications in pharmaceuticals and materials science. In contrast, other similar compounds may lack these properties and thus have different reactivity and applications .

Biological Activity

4-Chloro-3'-trifluoromethylbiphenyl (CAS No. 844856-41-3) is an organic compound belonging to the biphenyl derivatives family. It features a chlorine atom at the 4-position and a trifluoromethyl group at the 3'-position. This unique structure imparts distinct electronic and steric properties, enhancing its stability and lipophilicity, which are advantageous for various applications in chemistry and biology.

• Molecular Formula : C13H8ClF3
• Molecular Weight : 270.65 g/mol
• Boiling Point : Approximately 250°C
• Solubility : Soluble in organic solvents like toluene and dichloromethane.

Target of Action

Research indicates that compounds similar to 4-Chloro-3'-trifluoromethylbiphenyl have been investigated for their roles in biological systems, particularly in analgesia. These compounds may interact with pain pathways, potentially providing analgesic effects.

Biochemical Pathways

The presence of the trifluoromethyl group enhances the compound's interaction with biological targets, possibly influencing enzyme activity and receptor binding. Related studies suggest that such compounds can modulate biochemical pathways related to inflammation and pain perception.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of compounds similar to 4-Chloro-3'-trifluoromethylbiphenyl. For example, a related compound demonstrated significant antibacterial activity against Staphylococcus aureus, with Minimum Inhibitory Concentration (MIC) values ranging from 3.2 to 5.7 μg/mL . This suggests potential applications in treating bacterial infections.

Anticancer Activity

Research has also explored the anticancer properties of biphenyl derivatives. A study indicated that certain derivatives induced apoptosis in HeLa cells through caspase activation, demonstrating their potential as anticancer agents . The IC50 values for these compounds were assessed, indicating effective concentrations for inducing cell death.

Compound	IC50 (µM)	Cell Line	Mechanism of Action
Compound 11	6	HeLa	Induces apoptosis via caspase activation
Compound 12	7	HeLa	Induces apoptosis via caspase activation
Compound 13	18	HeLa	Induces apoptosis via caspase activation

Antiparasitic Activity

In addition to antibacterial and anticancer activities, biphenyl derivatives have shown promise against parasites. For instance, certain compounds displayed significant antiplasmodial activity against Plasmodium falciparum strains, with IC50 values indicating potent effects against both chloroquine-sensitive and -resistant strains . This highlights their potential in malaria treatment strategies.

Case Study 1: Antibacterial Activity

A comparative study evaluated the antibacterial efficacy of several phenylaminonaphthoquinone derivatives against Staphylococcus aureus. The results indicated that halogenated derivatives exhibited stronger binding interactions with virulence factors, suggesting a mechanism of action that could be relevant for developing new antibiotics .

Case Study 2: Anticancer Properties

In another investigation focusing on cancer therapeutics, several biphenyl derivatives were tested for their cytotoxic effects on various cancer cell lines. The results demonstrated that these compounds could significantly inhibit cell proliferation and induce apoptosis, making them candidates for further drug development .